N-(Piperidin-4-yl)pyrimidin-2-amine hydrochloride
Overview
Description
“N-(Piperidin-4-yl)pyrimidin-2-amine hydrochloride” is an organic compound with the chemical formula C9H14N4. It is also known as “1-(pyrimidin-2-yl)piperidin-4-amine hydrochloride” and “1- (2-PYRIMIDINYL)-4-PIPERIDINAMINE”. The compound has a molecular weight of 178.24 g/mol .
Molecular Structure Analysis
The molecular structure of “N-(Piperidin-4-yl)pyrimidin-2-amine hydrochloride” consists of a pyrimidine ring attached to a piperidine ring. The InChI code for the compound is "1S/C9H14N4/c10-8-2-6-13 (7-3-8)9-11-4-1-5-12-9/h1,4-5,8H,2-3,6-7,10H2" .
Physical And Chemical Properties Analysis
“N-(Piperidin-4-yl)pyrimidin-2-amine hydrochloride” is a solid compound. It has a molecular weight of 178.24 g/mol and a computed XLogP3-AA value of 0.3, which is a measure of its lipophilicity. The compound has one hydrogen bond donor and four hydrogen bond acceptors .
Scientific Research Applications
Microwave-Assisted Synthesis and Antibacterial Activity
Researchers have explored the synthesis of various piperidine-containing pyrimidine imines and thiazolidinones, which includes compounds related to N-(Piperidin-4-yl)pyrimidin-2-amine hydrochloride. These compounds demonstrated significant antibacterial activity, highlighting their potential in medicinal chemistry and drug development (Merugu, Ramesh, & Sreenivasulu, 2010).
Hypoglycemic Agents
A series of novel N-(pyrimidin-4-yl)thiazol-2-amine derivatives, which include structures similar to N-(Piperidin-4-yl)pyrimidin-2-amine hydrochloride, have been synthesized and evaluated as glucokinase (GK) activators. These compounds showed potential as dual-acting hypoglycemic agents, effective in reducing glucose levels in animal models (Song et al., 2011).
GPR119 Agonists for Diabetes Treatment
N-(Piperidin-4-yl)-N-(trifluoromethyl)pyrimidin-4-amine derivatives, closely related to N-(Piperidin-4-yl)pyrimidin-2-amine hydrochloride, have been studied as novel G protein-coupled receptor 119 (GPR119) agonists. These compounds have shown efficacy in augmenting insulin secretion and lowering plasma glucose levels in diabetic animal models, suggesting their potential in diabetes treatment (Kubo et al., 2021).
Synthesis of dCK Inhibitors
5-Fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine, an analogue of N-(Piperidin-4-yl)pyrimidin-2-amine hydrochloride, has been synthesized as a key intermediate in the development of potent deoxycytidine kinase (dCK) inhibitors. This research demonstrates the compound's significance in the synthesis of new classes of anticancer agents (Zhang et al., 2009).
Anti-angiogenic and DNA Cleavage Studies
Novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives have been synthesized and evaluated for their anti-angiogenic properties and DNA cleavage abilities. These compounds, related to N-(Piperidin-4-yl)pyrimidin-2-amine hydrochloride, showed significant activity, indicating potential as anticancer agents (Kambappa et al., 2017).
Future Directions
Mechanism of Action
Target of Action
N-(Piperidin-4-yl)pyrimidin-2-amine hydrochloride, also known as Piperidin-4-yl-pyrimidin-2-yl-amine hydrochloride, is a complex organic compound Similar 2-aminopyrimidine derivatives have shown antitrypanosomal and antiplasmodial activities , suggesting potential targets could be enzymes or proteins involved in these biological processes.
Mode of Action
It’s worth noting that compounds with similar structures have been found to inhibit specific enzymes, such as protein kinase b (pkb or akt) and collagen prolyl-4-hydroxylase . These enzymes play crucial roles in cell signaling pathways, affecting cell growth, proliferation, and survival.
Result of Action
Related compounds have shown antitrypanosomal and antiplasmodial activities , suggesting that they may have a significant impact on the cellular processes of these organisms.
properties
IUPAC Name |
N-piperidin-4-ylpyrimidin-2-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4.ClH/c1-4-11-9(12-5-1)13-8-2-6-10-7-3-8;/h1,4-5,8,10H,2-3,6-7H2,(H,11,12,13);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOQWLUWWMVCOIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NC2=NC=CC=N2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00599444 | |
Record name | N-(Piperidin-4-yl)pyrimidin-2-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00599444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(Piperidin-4-yl)pyrimidin-2-amine hydrochloride | |
CAS RN |
950649-10-2 | |
Record name | N-(Piperidin-4-yl)pyrimidin-2-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00599444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.